molecular formula C8H9Cl2NO4S2 B3390398 2-Chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride CAS No. 98491-06-6

2-Chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride

Cat. No. B3390398
CAS RN: 98491-06-6
M. Wt: 318.2 g/mol
InChI Key: BTTMSFAENXCAJC-UHFFFAOYSA-N
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Description

“2-Chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride” is a chemical compound with the CAS Number: 98491-06-6 . It has a molecular weight of 318.2 and its IUPAC name is 2-chloro-5-[(dimethylamino)sulfonyl]benzenesulfonyl chloride .


Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9Cl2NO4S2/c1-11(2)17(14,15)6-3-4-7(9)8(5-6)16(10,12)13/h3-5H,1-2H3 . This indicates that the compound has a benzene ring with sulfonyl chloride, chloro, and dimethylsulfamoyl substituents.


Chemical Reactions Analysis

As mentioned earlier, compounds like this are often synthesized using electrophilic aromatic substitution reactions . The exact reactions that this compound undergoes would depend on the conditions and reagents present.


Physical And Chemical Properties Analysis

This compound has a melting point of 128-130 degrees Celsius .

Safety and Hazards

The compound is classified as dangerous, with hazard statements indicating that it is harmful if swallowed, causes severe skin burns and eye damage, and is harmful to aquatic life . Safety precautions include wearing protective clothing and avoiding release to the environment .

properties

IUPAC Name

2-chloro-5-(dimethylsulfamoyl)benzenesulfonyl chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9Cl2NO4S2/c1-11(2)17(14,15)6-3-4-7(9)8(5-6)16(10,12)13/h3-5H,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTTMSFAENXCAJC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)S(=O)(=O)C1=CC(=C(C=C1)Cl)S(=O)(=O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9Cl2NO4S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-Chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride
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2-Chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride
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2-Chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride
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Reactant of Route 6
2-Chloro-5-(dimethylsulfamoyl)benzene-1-sulfonyl chloride

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